Cas no 901264-69-5 (1-(3-chlorophenyl)-8-ethyl-3-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(3-chlorophenyl)-8-ethyl-3-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 901264-69-5
• MF: C₂₄H₁₈ClN₃
• MW: 383.872824192047
• CID: 5954770
• PubChem ID: 20852479
• Update Time: 2025-10-29

1-(3-chlorophenyl)-8-ethyl-3-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-8-ethyl-3-phenyl-1H-pyrazolo4,3-cquinoline
• 1-(3-chlorophenyl)-8-ethyl-3-phenylpyrazolo[4,3-c]quinoline
• F3407-1190
• 1-(3-chlorophenyl)-8-ethyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline
• 901264-69-5
• AKOS001796101

• Inchi： 1S/C24H18ClN3/c1-2-16-11-12-22-20(13-16)24-21(15-26-22)23(17-7-4-3-5-8-17)27-28(24)19-10-6-9-18(25)14-19/h3-15H,2H2,1H3
• InChI Key： XSLCKLDOLWPYRZ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(CC)=CC=2)C2N(C3=CC=CC(Cl)=C3)N=C(C3=CC=CC=C3)C=2C=1

Computed Properties

• Exact Mass: 383.1189253g/mol
• Monoisotopic Mass: 383.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3-chlorophenyl)-8-ethyl-3-phenyl-1H-pyrazolo4,3-cquinoline

Professional Introduction to Compound with CAS No. 901264-69-5 and Product Name: 1-(3-chlorophenyl)-8-ethyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline

The compound in question, identified by the CAS No. 901264-69-5, is a highly specialized chemical entity belonging to the class of pyrazolo[4,3-c]quinoline derivatives. This heterocyclic compound features a fused ring system consisting of a pyrazole ring connected to a quinoline backbone, which is further functionalized with various substituents that contribute to its unique chemical and biological properties. The presence of an ethyl group at the 8-position and phenyl groups at both the 3-position and the 1-position of the pyrazole ring enhances its structural complexity and potential for interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the significance of pyrazolo[4,3-c]quinoline scaffolds in the development of novel therapeutic agents. These compounds have demonstrated promise in various pharmacological applications, including anticancer, anti-inflammatory, and antimicrobial activities. The structural motif is particularly attractive due to its ability to mimic natural products and interact with multiple biological pathways simultaneously. The 1-(3-chlorophenyl)-8-ethyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline derivative, in particular, has been studied for its potential as a lead compound in drug discovery efforts.

The 3-chlorophenyl substituent in the molecule introduces a region of electrophilicity that can be exploited for further derivatization or for facilitating interactions with specific biological targets. This feature is particularly relevant in the context of designing molecules that require precise binding to protein or nucleic acid receptors. The 8-ethyl group adds another layer of conformational flexibility, allowing the compound to adopt multiple binding orientations within a target macromolecule. These structural elements collectively contribute to the compound's overall pharmacokinetic profile and biological activity.

In the realm of academic research, several studies have explored the synthetic pathways and derivatives of pyrazolo[4,3-c]quinoline compounds. The synthesis of 1-(3-chlorophenyl)-8-ethyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline involves multi-step organic transformations, including cyclization reactions and functional group interconversions. These synthetic strategies are often tailored to introduce specific substituents while maintaining regioselectivity and high yields. Recent publications have reported novel synthetic methodologies that improve efficiency and scalability, making it feasible to produce these complex molecules on a larger scale for preclinical studies.

The biological activity of this compound has been a subject of intense investigation. Preclinical studies have demonstrated that derivatives of pyrazolo[4,3-c]quinoline can exhibit potent effects on enzymes and receptors involved in disease pathways. For instance, some analogs have shown inhibitory activity against kinases and other enzymes overexpressed in cancer cells. The presence of both phenyl rings and chloro substituents in 1-(3-chlorophenyl)-8-ethyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline suggests potential interactions with both protein and lipid targets, which could be exploited for therapeutic purposes.

One particularly noteworthy area of research is the application of computational chemistry techniques to predict and optimize the properties of these compounds. Molecular modeling studies have been instrumental in understanding how structural modifications influence binding affinity and selectivity. By leveraging high-throughput virtual screening (HTVS) platforms, researchers can rapidly evaluate thousands of derivatives against known biological targets. This approach has accelerated the discovery process and identified promising candidates for further experimental validation.

The pharmacological profile of 1-(3-chlorophenyl)-8-ethyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline has also been examined in vitro using various bioassays. Initial results suggest that this compound exhibits moderate activity against certain cancer cell lines, possibly through mechanisms involving inhibition of proliferation or induction of apoptosis. Additionally, its interaction with inflammatory pathways has been explored, indicating potential applications in treating chronic inflammatory diseases. These findings underscore the importance of this scaffold in addressing unmet medical needs.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential when producing such specialized compounds for research or commercial use. Quality control measures must be rigorously implemented to guarantee batch-to-batch consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to confirm structural integrity and assess impurity profiles.

The future direction of research on this compound may involve exploring its potential as an intermediate in synthesizing more complex drug candidates or investigating novel derivatives with enhanced efficacy or reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies could facilitate these endeavors by combining expertise in synthetic chemistry, pharmacology, and drug development pipelines.

In conclusion,1-(3-chlorophenyl)-8-ethyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901264-69-5) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Ongoing research efforts are expected to yield valuable insights into its therapeutic potential and pave the way for new treatments targeting various diseases.